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Compound of Interest

Compound Name: Benzyltriphenylphosphonium

Cat. No.: B107652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of benzyltriphenylphosphonium chloride,

a versatile reagent widely utilized in organic synthesis. This document outlines its chemical and

physical properties, provides detailed experimental protocols for its synthesis and key

applications, and illustrates its primary reaction mechanism.

Core Properties and Identification
Benzyltriphenylphosphonium chloride is a quaternary phosphonium salt crucial for various

chemical transformations. Its fundamental properties are summarized below.

Identifier Value Reference

CAS Number 1100-88-5 [1][2][3][4][5]

Molecular Formula C₂₅H₂₂ClP [1][2][4][5][6]

Molecular Weight 388.87 g/mol [1][4][6][7]

Alternate Names
Triphenyl(phenylmethyl)phosp

honium chloride, BTPPC
[1][7]

EC Number 214-154-3 [2][7]

InChI Key
USFRYJRPHFMVBZ-

UHFFFAOYSA-M
[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b107652?utm_src=pdf-interest
https://www.benchchem.com/product/b107652?utm_src=pdf-body
https://www.benchchem.com/product/b107652?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5738942.htm
https://www.chembk.com/en/chem/Benzyltriphenylphosphonium%20chloride
https://web.mnstate.edu/jasperse/chem365/Wittig.pdf
https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltriphenylphosphonium-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5738942.htm
https://www.chembk.com/en/chem/Benzyltriphenylphosphonium%20chloride
https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltriphenylphosphonium-chloride
https://www.youtube.com/watch?v=pdiOhJr1Jlc
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5738942.htm
https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://www.youtube.com/watch?v=pdiOhJr1Jlc
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-benzyltriphenylphosphonium-chloride-in-fine-chemicals-ja
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5738942.htm
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-benzyltriphenylphosphonium-chloride-in-fine-chemicals-ja
https://www.chembk.com/en/chem/Benzyltriphenylphosphonium%20chloride
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-benzyltriphenylphosphonium-chloride-in-fine-chemicals-ja
https://web.mnstate.edu/jasperse/chem365/Wittig.pdf
https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
The physical and chemical characteristics of benzyltriphenylphosphonium chloride are

critical for its handling, storage, and application in experimental settings.

Property Value Reference

Appearance
White to off-white crystalline

powder
[1][5]

Melting Point ≥300 °C [2]

Solubility
Highly soluble in water and

polarizable solvents
[1]

Density 1.18 g/cm³ (at 20 °C) [2]

Flash Point 300 °C (closed cup)

Stability

Stable under standard ambient

conditions. Incompatible with

strong oxidizing agents.

[1][2]

Storage Store at ≤ 20°C [1]

Synthesis of Benzyltriphenylphosphonium Chloride
The standard synthesis of benzyltriphenylphosphonium chloride involves the reaction of

triphenylphosphine with benzyl chloride.

Experimental Protocol:
Reagents:

Triphenylphosphine (6.2 g, 0.024 mol)

Benzyl chloride (3.0 g, 2.8 mL, 0.024 mol)

Chloroform (20 mL)

Xylene (5 mL)
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Dichloromethane (for washing)

Procedure:

1. In a 50 mL round-bottom flask, combine triphenylphosphine (6.2 g) and benzyl chloride

(3.0 g) with chloroform (20 mL).

2. Fit the flask with a reflux condenser equipped with a drying tube.

3. Heat the mixture to reflux on a water bath for 2-3 hours.

4. After the reaction is complete, reconfigure the apparatus for distillation and evaporate the

chloroform.

5. Add 5 mL of xylene to the flask, shake to ensure thorough mixing, and then collect the

solid product by vacuum filtration.

6. Wash the crystals with a small amount of dichloromethane.

7. Dry the product in an oven at 110 °C for 1 hour to yield the quaternary phosphonium salt.

[4]

A patent also describes a method using a water and benzyl chloride mixed solution, where the

exothermic heat of the reaction is utilized to achieve reflux, reporting a yield of up to 98% and

purity of 99% or more.[8]

Applications in Organic Synthesis
Benzyltriphenylphosphonium chloride is a cornerstone reagent in modern organic synthesis,

primarily known for its role in the Wittig reaction and as a phase transfer catalyst.

The Wittig Reaction
The Wittig reaction is a powerful method for synthesizing alkenes from aldehydes or ketones.

[3][6][7][9] Benzyltriphenylphosphonium chloride serves as the precursor to the phosphorus

ylide, the key reactive species in this transformation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://patents.google.com/patent/CN109912651A/en
https://www.benchchem.com/product/b107652?utm_src=pdf-body
https://web.mnstate.edu/jasperse/chem365/Wittig.pdf
https://www.youtube.com/watch?v=pdiOhJr1Jlc
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-benzyltriphenylphosphonium-chloride-in-fine-chemicals-ja
http://www1.udel.edu/chem/CHEM322/Handouts/Wittig_Reaction_Handout_Chem322
https://www.benchchem.com/product/b107652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol details the synthesis of trans-stilbene from benzaldehyde using

benzyltriphenylphosphonium chloride.

Reagents:

Benzyltriphenylphosphonium chloride (5.8 g)

Benzaldehyde (1.6 g, 1.5 mL)

Dichloromethane (10 mL)

50% Sodium hydroxide aqueous solution (7.5 mL)

Diethyl ether

Water

Anhydrous magnesium sulfate

95% Ethanol

Procedure:

1. In a 50 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

combine benzyltriphenylphosphonium chloride (5.8 g), benzaldehyde (1.6 g), and

dichloromethane (10 mL).

2. While stirring vigorously, add 7.5 mL of 50% aqueous sodium hydroxide dropwise from the

top of the condenser over approximately 15 minutes.

3. Continue stirring for an additional 30 minutes after the addition is complete.

4. Transfer the reaction mixture to a separatory funnel. Add 10 mL of water and 10 mL of

ether, shake, and separate the organic layer.

5. Extract the aqueous layer twice more with 10 mL of ether each time.

6. Combine all organic extracts and wash them three times with 10 mL of water.
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7. Dry the organic layer with anhydrous magnesium sulfate, filter off the desiccant, and

evaporate the solvent on a water bath.

8. Recrystallize the crude product from hot 95% ethanol (approximately 10 mL) to yield

crystals of trans-1,2-stilbene.[4]

The reaction proceeds through the formation of a phosphorus ylide, which then reacts with a

carbonyl compound to form a betaine intermediate, followed by the formation of an

oxaphosphetane ring. This ring then collapses to form the alkene and triphenylphosphine

oxide. The formation of the highly stable phosphorus-oxygen double bond is a key driving force

for the reaction.[6][10]
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Caption: The Wittig reaction mechanism.
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Phase Transfer Catalysis
Benzyltriphenylphosphonium chloride also functions as an effective phase transfer catalyst

(PTC).[1][7][11] In this role, it facilitates reactions between reactants located in immiscible

phases (e.g., an aqueous phase and an organic phase). The phosphonium cation forms an ion

pair with an anionic reactant from the aqueous phase, transporting it into the organic phase

where the reaction can proceed. This accelerates reaction rates and improves yields for a

variety of reactions, including nucleophilic substitutions, alkylations, and oxidations.[7][12] Its

effectiveness as a PTC is valuable in synthesizing various organic compounds where solubility

limitations would otherwise present significant challenges.[7]

Aqueous Phase

Organic Phase

phase species catalyst product

Anionic Reactant (Nu⁻)

Ion Pair (Q⁺Nu⁻)

Phase Transfer

BTPPC (Q⁺Cl⁻)

Ion Exchange

Organic Substrate (R-X)

Reaction:
Q⁺Nu⁻ + R-X -> R-Nu + Q⁺X⁻

Product (R-Nu) Catalyst (Q⁺X⁻)

Return to Aqueous Phase
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Caption: General workflow of phase transfer catalysis.

Safety and Handling
Benzyltriphenylphosphonium chloride is classified as a hazardous substance. It is fatal if

swallowed or inhaled and causes serious eye damage.[5] It may also cause respiratory

irritation and damage to organs through prolonged or repeated exposure. Appropriate personal

protective equipment, including gloves, eye protection, and a dust mask, should be worn when

handling this compound. It should be used in a well-ventilated area.

This guide serves as a comprehensive resource for professionals working with

benzyltriphenylphosphonium chloride. By providing detailed data and protocols, it aims to

facilitate safe and effective research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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